Cas no 142667-06-9 (2-(5-(Methoxycarbonyl)thiophen-2-yl)acetic acid)

• Product Name: 2-(5-(Methoxycarbonyl)thiophen-2-yl)acetic acid
• CAS No: 142667-06-9
• MF: C₈H₈O₄S
• MW: 200.211721420288
• MDL: MFCD13195081
• CID: 822322
• PubChem ID: 18961740
• Update Time: 2025-04-19

2-(5-(Methoxycarbonyl)thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Methoxycarbonyl)thiophen-2-yl)acetic acid
• 2‐(5‐(METHOXYCARBONYL)THIOPHEN‐2‐YL)ACETIC ACID
• 2-(5-methoxycarbonylthiophen-2-yl)acetic acid
• J-506103
• CS-0061848
• A885152
• 2-(5-(Methoxycarbonyl)thiophen-2-yl)aceticacid
• MFCD13195081
• AS-67430
• AKOS016003758
• DTXSID30596906
• DB-354877
• SCHEMBL2332754
• W17530
• 2-[5-(Methoxycarbonyl)thiophen-2-yl]acetic acid
• BCP27136
• [5-(Methoxycarbonyl)thiophen-2-yl]acetic acid
• 142667-06-9

• MDL： MFCD13195081
• Inchi： 1S/C8H8O4S/c1-12-8(11)6-3-2-5(13-6)4-7(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： FWGNSHYUHXVVHJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC(=O)O

Computed Properties

• Exact Mass: 200.01400
• Monoisotopic Mass: 200.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 368 ºC
• Flash Point: 176 ºC
• PSA: 91.84000
• LogP: 1.16180